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CAS No.: 197632-83-0
Cat. No.: B554854
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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-O-tert-butyl-L-serine, commonly abbreviated as N-Me-Ser(Tbu)-OH, is a synthetic
amino acid derivative of significant interest in peptide chemistry and drug discovery. The
incorporation of an N-methyl group and a tert-butyl ether protecting group on the serine side
chain imparts unique conformational constraints and physicochemical properties. These
modifications can enhance metabolic stability, modulate biological activity, and improve the
pharmacokinetic profile of peptide-based therapeutics. This technical guide provides a
comprehensive overview of the known physicochemical properties of N-Me-Ser(Tbu)-OH,
along with detailed experimental protocols for their determination.

Core Physicochemical Properties

Quantitative data for N-Me-Ser(Tbu)-OH is limited, with some parameters currently available
only as predicted values. The following table summarizes the available information.
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Property Value Source

CAS Number 197632-83-0 Supplier Data
Molecular Formula CsH17NOs Supplier Data
Molecular Weight 175.23 g/mol Supplier Data
Appearance White powder Supplier Data
Boiling Point 254.9 + 30.0 °C Predicted
Density 1.025 + 0.06 g/cm?3 Predicted
pKa (acidic) 2.13+£0.10 Predicted
Melting Point Not available

Solubility Not available

logP Not available

Storage Conditions 0-8°C Supplier Data

Experimental Protocols

Due to the limited availability of specific experimental data for N-Me-Ser(Tbu)-OH, this section
provides detailed, generalized protocols for determining key physicochemical properties
applicable to this and similar amino acid derivatives.

Determination of Melting Point

The melting point of a solid compound is a critical indicator of its purity.
Methodology: Capillary Melting Point Apparatus

o Sample Preparation: A small, dry sample of the crystalline compound is finely powdered and
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.
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« Initial Measurement: A preliminary determination can be made by heating the sample rapidly
to get an approximate melting range.

e Accurate Measurement: A second, fresh sample is heated slowly, at a rate of 1-2 °C per
minute, starting from a temperature approximately 20 °C below the approximate melting
point.

o Data Recording: The temperature at which the first liquid appears (onset) and the
temperature at which the entire sample becomes a clear liquid (completion) are recorded as
the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).

Determination of Solubility

Solubility is a crucial parameter for any compound intended for biological or pharmaceutical
applications.

Methodology: Shake-Flask Method

e Solvent Selection: A range of relevant solvents should be tested, including water, buffered
aqueous solutions (e.g., PBS pH 7.4), and organic solvents (e.g., methanol, DMSO).

o Sample Preparation: An excess amount of the compound is added to a known volume of the
solvent in a sealed vial.

o Equilibration: The vials are agitated (e.g., on a shaker) at a constant temperature for a
sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

e Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the
undissolved solid from the saturated solution.

o Quantification: The concentration of the dissolved compound in the supernatant is
determined using a suitable analytical method, such as HPLC-UV, LC-MS, or UV-Vis
spectroscopy, after appropriate dilution. The solubility is then expressed in units such as
mg/mL or mol/L.

Determination of pKa by Potentiometric Titration

The pKa values indicate the strength of the acidic and basic groups in the molecule.
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Methodology: Potentiometric Titration

Solution Preparation: A precise weight of the amino acid derivative is dissolved in a known
volume of deionized water or a suitable co-solvent if solubility in water is low. A standardized
solution of a strong acid (e.g., 0.1 M HCI) and a strong base (e.g., 0.1 M NaOH) are
prepared.

Titration Setup: The amino acid solution is placed in a beaker with a magnetic stirrer and a
calibrated pH electrode.

Acidic Titration: The solution is first titrated with the standardized HCI solution, adding small,
precise volumes and recording the pH after each addition until a low pH (e.g., pH 2) is
reached. This protonates all ionizable groups.

Basic Titration: The resulting acidic solution is then titrated with the standardized NaOH
solution, again recording the pH after each incremental addition until a high pH (e.g., pH 12)
IS reached.

Data Analysis: The pH is plotted against the equivalents of base added. The pKa values are
determined from the midpoints of the buffering regions (the flat portions of the titration curve).
The first pKa corresponds to the deprotonation of the carboxylic acid group, and the second
pKa corresponds to the deprotonation of the N-methylamino group.[1][2][3][4]

Determination of logP (Octanol-Water Partition
Coefficient)

The logP value is a measure of the lipophilicity of a compound, which is critical for predicting its
absorption, distribution, metabolism, and excretion (ADME) properties.

Methodology: Shake-Flask Method

e Phase Preparation: 1-Octanol and water are mutually saturated by shaking them together for
24 hours, followed by separation of the two phases.

e Sample Preparation: A known amount of the compound is dissolved in one of the phases
(usually the one in which it is more soluble).
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 Partitioning: A known volume of the compound solution is mixed with a known volume of the
other phase in a separatory funnel or vial.

o Equilibration: The mixture is shaken vigorously for a set period to allow for the partitioning of
the compound between the two phases and then allowed to stand for complete phase
separation.

o Quantification: The concentration of the compound in each phase is determined using a
suitable analytical method (e.g., HPLC-UV, LC-MS).

o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the
compound in the octanol phase to its concentration in the agueous phase. The logP is the
base-10 logarithm of P.[5][6][7]
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Caption: Workflow for determining the pKa of an amino acid derivative.
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Conclusion

N-Me-Ser(Tbu)-OH is a valuable building block in medicinal chemistry. While comprehensive
experimental data on its physicochemical properties are not yet widely available, the
established methodologies outlined in this guide provide a robust framework for their
determination. A thorough characterization of these properties is essential for the rational
design and development of novel peptide-based drugs with improved therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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